Cas no 881040-00-2 (5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine)

• Product Name: 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine
• CAS No: 881040-00-2
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• CID: 3056175
• PubChem ID: 4715218
• Update Time: 2025-07-20

5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine
• 5-(1-ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-amine
• 881040-00-2
• STK893651
• BBL020945
• 5-(1-ethoxynaphthalen-2-yl)-1,3,4-thiadiazol-2-amine
• CS-0360532
• AKOS001476772

• MDL： MFCD06653311
• Inchi： 1S/C14H13N3OS/c1-2-18-12-10-6-4-3-5-9(10)7-8-11(12)13-16-17-14(15)19-13/h3-8H,2H2,1H3,(H2,15,17)
• InChI Key： UYFQIOSRPOKBDL-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1=CC=C2C=CC=CC2=C1OCC

Computed Properties

• Exact Mass: 271.07793322Da
• Monoisotopic Mass: 271.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine

Comprehensive Overview of 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine (CAS No. 881040-00-2)

The compound 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine (CAS No. 881040-00-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 1,3,4-thiadiazole core linked to a naphthyl moiety via an ethoxy bridge, makes it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and agrochemical development, aligning with current trends in precision medicine and sustainable chemistry.

One of the key reasons for the growing interest in 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine is its role in heterocyclic chemistry. The 1,3,4-thiadiazole ring is known for its electron-rich properties, which enhance interactions with biological targets. This has led to its exploration in anticancer agents, antimicrobials, and central nervous system (CNS) therapeutics. Recent studies highlight its utility in designing small-molecule inhibitors, a hot topic in oncology research and infectious disease control.

From a synthetic perspective, the ethoxy-naphthyl group in CAS No. 881040-00-2 offers steric and electronic modulation, enabling fine-tuning of physicochemical properties. This adaptability is crucial for optimizing drug-likeness and ADME profiles (Absorption, Distribution, Metabolism, Excretion)—a frequent search query among medicinal chemists. The compound’s fluorescence properties also make it a candidate for bioimaging applications, addressing the demand for non-invasive diagnostic tools.

Environmental and regulatory considerations further elevate the relevance of 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine. As industries shift toward green chemistry, researchers are investigating eco-friendly synthesis routes for such intermediates. Questions like "How to improve the yield of thiadiazole derivatives?" or "What are the alternatives to toxic solvents in heterocycle synthesis?" reflect common user inquiries, underscoring the need for sustainable methodologies.

In material science, this compound’s conjugated system (naphthyl-thiadiazole) is explored for organic electronics, including OLEDs and photovoltaic cells. Its ability to facilitate charge transport aligns with the surge in renewable energy research. Startups and academic labs frequently search for high-performance organic semiconductors, positioning CAS No. 881040-00-2 as a potential building block.

To summarize, 5-(1-Ethoxy-2-naphthyl)-1,3,4-thiadiazol-2-ylamine bridges multiple disciplines—from pharmacology to nanotechnology. Its structural modularity and functional diversity cater to trending topics like personalized medicine and clean energy, ensuring its continued relevance in scientific literature and industrial applications.